Cas no 393839-03-7 (4-bis(2-methoxyethyl)sulfamoyl-N-4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-ylbenzamide)

• Product Name: 4-bis(2-methoxyethyl)sulfamoyl-N-4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-ylbenzamide
• CAS No: 393839-03-7
• MF: C₂₄H₂₉N₃O₇S₂
• MW: 535.632963895798
• CID: 6318738
• PubChem ID: 3340820
• Update Time: 2025-10-29

4-bis(2-methoxyethyl)sulfamoyl-N-4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-bis(2-methoxyethyl)sulfamoyl-N-4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-ylbenzamide
• 4-(N,N-bis(2-methoxyethyl)sulfamoyl)-N-(4-(2,4-dimethoxyphenyl)thiazol-2-yl)benzamide
• 393839-03-7
• 4-[bis(2-methoxyethyl)sulfamoyl]-N-[4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-yl]benzamide
• F0715-0422
• AKOS024598251

• Inchi： 1S/C24H29N3O7S2/c1-31-13-11-27(12-14-32-2)36(29,30)19-8-5-17(6-9-19)23(28)26-24-25-21(16-35-24)20-10-7-18(33-3)15-22(20)34-4/h5-10,15-16H,11-14H2,1-4H3,(H,25,26,28)
• InChI Key： HRVBOAGGMKYEOL-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NC2=NC(=CS2)C2C=CC(=CC=2OC)OC)=O)=CC=1)(N(CCOC)CCOC)(=O)=O

Computed Properties

• Exact Mass: 535.14469262g/mol
• Monoisotopic Mass: 535.14469262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 36
• Rotatable Bond Count: 13
• Complexity: 766
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 153Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-bis(2-methoxyethyl)sulfamoyl-N-4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-ylbenzamide

Introduction to 4-bis(2-methoxyethyl)sulfamoyl-N-4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-ylbenzamide (CAS No. 393839-03-7) and Its Emerging Applications in Chemical Biology

4-bis(2-methoxyethyl)sulfamoyl-N-4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-ylbenzamide, identified by the CAS number 393839-03-7, represents a sophisticated molecular entity that has garnered significant attention in the realm of chemical biology and pharmaceutical research. This compound, characterized by its intricate structural framework, combines a thiazole core with a benzamide moiety, further functionalized by bis(2-methoxyethyl)sulfamoyl and 2,4-dimethoxyphenyl substituents. Such structural complexity not only imparts unique chemical properties but also opens up diverse possibilities for its application in drug discovery and therapeutic intervention.

The structural composition of this compound is pivotal in determining its biological activity. The thiazole ring is a well-documented pharmacophore in medicinal chemistry, frequently found in bioactive molecules due to its ability to interact with biological targets such as enzymes and receptors. In particular, the 1,3-thiazole scaffold has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer properties. The presence of the benzamide group further enhances its potential as a bioactive entity, contributing to hydrogen bonding interactions with biological targets and influencing solubility and metabolic stability.

The bis(2-methoxyethyl)sulfamoyl moiety adds an additional layer of functionality to the molecule. Sulfamoyl groups are known for their role as pharmacophores in various drugs, exhibiting properties such as protease inhibition and receptor binding affinity. The 2-methoxyethyl substituents not only modify the electronic properties of the sulfamoyl group but also influence the overall solubility and permeability of the compound, making it more amenable for formulation into pharmaceuticals.

The 2,4-dimethoxyphenyl substituent introduces hydrophobic interactions and electronic modulation to the molecule. Aromatic rings with methoxy groups are commonly found in bioactive compounds due to their ability to engage in π-stacking interactions and influence molecular recognition processes. This particular substitution pattern has been explored in various therapeutic contexts, including central nervous system disorders and oncology.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interaction patterns of this compound with biological targets with greater precision. Studies utilizing molecular docking simulations have suggested that 4-bis(2-methoxyethyl)sulfamoyl-N-4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-ylbenzamide may interact with enzymes involved in inflammatory pathways and cellular signaling cascades. These interactions could potentially modulate disease-related processes, making the compound a promising candidate for further investigation.

In vitro studies have begun to elucidate the pharmacological profile of this compound. Initial experiments have demonstrated that it exhibits moderate activity against certain inflammatory markers, suggesting a potential role in managing chronic inflammatory conditions. Additionally, preliminary cytotoxicity assays have shown selective toxicity towards certain cancer cell lines, indicating that it may serve as a lead compound for developing novel anticancer therapies.

The synthesis of this compound presents a challenge due to its complex structural features. Advanced synthetic methodologies involving multi-step organic transformations are required to construct the desired framework accurately. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions play a crucial role in forming the key bonds within the molecule. The optimization of reaction conditions is essential to achieve high yields and purity levels necessary for subsequent biological evaluation.

The development of analytical methods for characterizing this compound is equally important. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are routinely employed to confirm structural integrity and assess purity. These analytical techniques provide critical data for understanding the compound's behavior under various conditions and ensure consistency across different batches.

Future research directions for 4-bis(2-methoxyethyl)sulfamoyl-N-4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-ylbenzamide include exploring its mechanism of action at a molecular level. Investigating how it interacts with specific proteins or enzymes can provide insights into its therapeutic potential and help identify possible side effects or off-target effects. Additionally, preclinical studies are necessary to evaluate its safety profile and efficacy in animal models before considering human clinical trials.

The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of promising candidates like this one. Predictive models can analyze vast datasets to identify potential bioactivity based on structural features alone. This approach has significantly reduced the time required for hit identification and lead optimization phases in drug development programs.

The environmental impact of synthesizing such complex molecules is also an area of growing concern. Sustainable chemistry principles are being increasingly adopted to minimize waste generation and reduce energy consumption during production processes. Green chemistry techniques such as catalytic reactions under mild conditions or solvent-free methodologies are being explored to make drug synthesis more environmentally friendly without compromising efficiency or yield.

Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing research on compounds like this one. Such partnerships facilitate knowledge exchange between experts from different disciplines—chemists who design molecules biologists who evaluate their activity chemists who develop synthetic routes—and clinicians who translate findings into patient care solutions.

In conclusion,4-bis(2-methoxyethyl)sulfamoyl-N-4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-ylbenzamide (CAS No. 393839-03) stands out as an intriguing candidate with significant potential applications across multiple therapeutic areas thanks largelytoitscomplexstructuralfeaturesandbiologicallyrelevantmoieties. Furtherinvestigationthroughcombinatorialchemistrycomputationalmodelingandpreclinicalstudieswillbeinstrumentalinunlockingitsfulltherapeuticpotentialandcontributingtodevicesnoveldrugdevelopmentstrategies. Asresearchinchemicalbiologycontinuestoevolve,thiscompoundrepresentsoneofmanypromisingmoleculesthatholdsthekeytoprovidingnewtreatmentoptionsfordiversehumanillnesses.